Cas no 70185-30-7 (1,3-DIOXOLANE, 2-(3,5-DICHLOROPHENYL)-)

• Product Name: 1,3-DIOXOLANE, 2-(3,5-DICHLOROPHENYL)-
• CAS No: 70185-30-7
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD06208944
• CID: 3188405
• PubChem ID: 22669985
• Update Time: 2025-05-19

1,3-DIOXOLANE, 2-(3,5-DICHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOLANE, 2-(3,5-DICHLOROPHENYL)-
• 70185-30-7
• 2-(3,5-dichlorophenyl)-1,3-dioxolane
• OKRZJWJFXHKWJZ-UHFFFAOYSA-N
• CS-0193355
• SCHEMBL6058835
• E89911
• MFCD06208944

• MDL： MFCD06208944
• Inchi： 1S/C9H8Cl2O2/c10-7-3-6(4-8(11)5-7)9-12-1-2-13-9/h3-5,9H,1-2H2
• InChI Key： OKRZJWJFXHKWJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1OCCO1)Cl

Computed Properties

• Exact Mass: 217.9901349Da
• Monoisotopic Mass: 217.9901349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-DIOXOLANE, 2-(3,5-DICHLOROPHENYL)-

1,3-Dioxolane, 2-(3,5-Dichlorophenyl)-

1,3-Dioxolane, 2-(3,5-Dichlorophenyl)- is a chemical compound with the CAS number 70185-30-7. This compound belongs to the class of cyclic ethers and is characterized by its dioxolane ring structure. The presence of the dichlorophenyl group at the 2-position of the dioxolane ring imparts unique chemical and physical properties to this compound. It is widely studied in various fields of chemistry due to its potential applications in material science, pharmaceuticals, and agrochemicals.

The dioxolane ring in this compound is a five-membered cyclic ether that is known for its stability and reactivity. The dichlorophenyl substituent introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Recent studies have shown that such substituents can enhance the compound's ability to act as a ligand in coordination chemistry, making it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials.

One of the most significant applications of 1,3-Dioxolane, 2-(3,5-Dichlorophenyl)- lies in its use as an intermediate in organic synthesis. Its ability to undergo various nucleophilic and electrophilic reactions makes it a versatile building block for constructing complex molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds with potential anticancer and antimicrobial activities.

Recent advancements in green chemistry have also highlighted the importance of this compound as an environmentally friendly alternative to traditional solvents. Its low toxicity and high stability make it an ideal candidate for use in sustainable chemical processes. Studies have demonstrated that 1,3-Dioxolane, 2-(3,5-Dichlorophenyl)- can be employed as a solvent in catalytic reactions under mild conditions, reducing energy consumption and waste generation.

In addition to its synthetic applications, this compound has shown promise in polymer chemistry. The dioxolane ring can be incorporated into polymer backbones to create materials with tailored mechanical and thermal properties. For example, polymers synthesized using this compound exhibit enhanced resistance to degradation under UV light and high temperatures.

The synthesis of 1,3-Dioxolane, 2-(3,5-Dichlorophenyl)- typically involves a two-step process: first, the preparation of the dichlorobenzene derivative followed by cyclization to form the dioxolane ring. Recent research has focused on optimizing these steps to improve yield and reduce production costs. Novel catalysts and reaction conditions have been developed to facilitate this process efficiently.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the dichlorophenyl group significantly alters the electron density distribution within the molecule, which can be exploited for designing new reaction pathways.

In conclusion,1,3-Dioxolane, 2-(3,5-Dichlorophenyl)- (CAS No:70185-30-7) is a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and processes. As ongoing research continues to uncover new potential uses for this compound, its role in modern chemistry is expected to grow even further.